molecular formula C13H12N4O5S B13379975 2-(2,4-dinitrophenyl)sulfanyl-6-propyl-1H-pyrimidin-4-one

2-(2,4-dinitrophenyl)sulfanyl-6-propyl-1H-pyrimidin-4-one

Cat. No.: B13379975
M. Wt: 336.33 g/mol
InChI Key: YYLWCKSVZDAZSS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2,4-Dinitrophenyl)sulfanyl-6-propyl-1H-pyrimidin-4-one is a heterocyclic compound that features a pyrimidine ring substituted with a dinitrophenyl sulfanyl group and a propyl group

Properties

Molecular Formula

C13H12N4O5S

Molecular Weight

336.33 g/mol

IUPAC Name

2-(2,4-dinitrophenyl)sulfanyl-4-propyl-1H-pyrimidin-6-one

InChI

InChI=1S/C13H12N4O5S/c1-2-3-8-6-12(18)15-13(14-8)23-11-5-4-9(16(19)20)7-10(11)17(21)22/h4-7H,2-3H2,1H3,(H,14,15,18)

InChI Key

YYLWCKSVZDAZSS-UHFFFAOYSA-N

Canonical SMILES

CCCC1=CC(=O)NC(=N1)SC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,4-dinitrophenyl)sulfanyl-6-propyl-1H-pyrimidin-4-one typically involves the reaction of 2,4-dinitrophenyl sulfide with a suitable pyrimidine derivative. One common method involves the use of 2-thiouracil derivatives, which are reacted with 2,4-dinitrochlorobenzene under basic conditions to form the desired product .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-(2,4-Dinitrophenyl)sulfanyl-6-propyl-1H-pyrimidin-4-one can undergo various chemical reactions, including:

    Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

    Reduction: The nitro groups can be reduced to amines.

    Substitution: The nitro groups can be substituted with other nucleophiles.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

    Reduction: Reducing agents such as tin(II) chloride or iron powder in acidic conditions are often used.

    Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products Formed

    Oxidation: Sulfoxides or sulfones.

    Reduction: Amino derivatives.

    Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(2,4-Dinitrophenyl)sulfanyl-6-propyl-1H-pyrimidin-4-one has several applications in scientific research:

Mechanism of Action

The mechanism of action of 2-(2,4-dinitrophenyl)sulfanyl-6-propyl-1H-pyrimidin-4-one is not fully understood. it is believed to interact with various molecular targets, including enzymes and receptors, through its sulfanyl and nitro groups. These interactions can lead to the inhibition of enzyme activity or modulation of receptor function, resulting in its observed biological effects .

Comparison with Similar Compounds

Similar Compounds

  • 2-(2,4-Dinitrophenyl)sulfanyl-6-methyl-1H-pyrimidin-4-one
  • 2-(2,4-Dinitrophenyl)sulfanyl-6-ethyl-1H-pyrimidin-4-one

Uniqueness

2-(2,4-Dinitrophenyl)sulfanyl-6-propyl-1H-pyrimidin-4-one is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of the propyl group can influence its solubility, reactivity, and interaction with biological targets compared to its methyl and ethyl analogs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.